Cas no 922129-48-4 (4-methoxy-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide)

• Product Name: 4-methoxy-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide
• CAS No: 922129-48-4
• MF: C₁₇H₁₆N₂O₄
• MW: 312.319944381714
• CID: 6221776
• PubChem ID: 44015652
• Update Time: 2025-05-23

4-methoxy-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide
• 922129-48-4
• 4-methoxy-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)benzamide
• AKOS024635485
• F2276-0316
• 4-methoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide

• Inchi： 1S/C17H16N2O4/c1-22-13-5-2-11(3-6-13)16(20)19-12-4-7-15-14(10-12)17(21)18-8-9-23-15/h2-7,10H,8-9H2,1H3,(H,18,21)(H,19,20)
• InChI Key： LOPWXSCZHOIKPB-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=C(C=CC1=2)NC(C1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 312.11100700g/mol
• Monoisotopic Mass: 312.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.7Ų

Additional information on 4-methoxy-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide

4-Methoxy-N-(5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)Benzamide: A Comprehensive Overview

The compound with CAS No. 922129-48-4, known as 4-methoxy-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzamide moiety with a substituted benzoxazepine ring system. The benzoxazepine core is a bicyclic structure that has been extensively studied for its potential in drug development due to its ability to interact with various biological targets.

Recent studies have highlighted the benzoxazepine framework as a promising scaffold for the development of novel therapeutic agents. For instance, researchers have explored the potential of this compound in targeting G-protein coupled receptors (GPCRs), which are critical in numerous physiological processes and are implicated in various diseases such as cancer, inflammation, and neurodegenerative disorders. The benzamide group attached to the benzoxazepine ring further enhances the molecule's pharmacokinetic properties, making it a strong candidate for drug delivery systems.

The synthesis of 4-methoxy-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The key steps include the formation of the benzoxazepine ring through cyclization reactions and subsequent functionalization to introduce the methoxy and benzamide groups. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product and confirm its structural integrity.

In terms of applications, this compound has shown potential in several areas. One of the most promising applications is in the field of oncology. Preclinical studies have demonstrated that benzoxazepines can inhibit the growth of cancer cells by modulating key signaling pathways such as the MAPK/ERK pathway. Additionally, the methoxy group enhances the compound's solubility and bioavailability, making it suitable for systemic administration.

Another area where this compound has shown promise is in neuroprotection. The benzamide moiety has been linked to anti-inflammatory properties, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Recent research has focused on optimizing the compound's stability and efficacy in vivo to address these therapeutic needs.

From an environmental perspective, the synthesis and handling of CAS No. 922129-48-4 must adhere to strict safety protocols to minimize any potential risks associated with its production and use. While no specific hazards have been identified for this compound under normal conditions, proper disposal methods should be implemented to ensure environmental sustainability.

In conclusion, 4-methoxy-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. With ongoing research focusing on optimizing its pharmacokinetic properties and expanding its therapeutic applications, this compound holds great promise for future drug development efforts.